![molecular formula C22H25O6P B13021277 1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate](/img/structure/B13021277.png)
1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate
Overview
Description
1-(1,4-Dioxaspiro[45]decan-8-yl)vinyldiphenylphosphate is a complex organic compound featuring a spirocyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate typically involves the reaction of 1,4-Dioxaspiro[4.5]decan-8-one with vinyldiphenylphosphate under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound available for various applications in research and industry .
Chemical Reactions Analysis
Types of Reactions
1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: The compound can participate in substitution reactions, where one or more atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives .
Scientific Research Applications
1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activities and interactions with various biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
1,4-Dioxaspiro[4.5]decan-8-one: A related compound with similar structural features but different functional groups.
1,4-Dioxaspiro[4.5]decan-8-ol: Another similar compound used in the synthesis of pharmaceutical compounds such as diuretics.
Uniqueness
1-(1,4-Dioxaspiro[4.5]decan-8-yl)vinyldiphenylphosphate is unique due to its spirocyclic structure combined with the vinyldiphenylphosphate group.
Properties
Molecular Formula |
C22H25O6P |
|---|---|
Molecular Weight |
416.4 g/mol |
IUPAC Name |
1-(1,4-dioxaspiro[4.5]decan-8-yl)ethenyl diphenyl phosphate |
InChI |
InChI=1S/C22H25O6P/c1-18(19-12-14-22(15-13-19)24-16-17-25-22)26-29(23,27-20-8-4-2-5-9-20)28-21-10-6-3-7-11-21/h2-11,19H,1,12-17H2 |
InChI Key |
RNVZIDQQUDUNOI-UHFFFAOYSA-N |
Canonical SMILES |
C=C(C1CCC2(CC1)OCCO2)OP(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4 |
Origin of Product |
United States |
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